![molecular formula C9H18BClN2O3 B6172457 [(2R)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidin-2-yl]boronic acid hydrochloride CAS No. 160190-25-0](/img/no-structure.png)
[(2R)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidin-2-yl]boronic acid hydrochloride
Description
The compound “[(2R)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidin-2-yl]boronic acid hydrochloride” is a boronic acid derivative that contains a pyrrolidine ring . Pyrrolidine is a five-membered nitrogen heterocycle that is widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Synthesis Analysis
The synthesis of pyrrolidine derivatives can be achieved through two main strategies: ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings . For example, two novel ®-pyrrolidin-2-yl-boronic acid-based FAP-targeted ligands were synthesized .Molecular Structure Analysis
The molecular structure of this compound is characterized by a pyrrolidine ring, which is a five-membered nitrogen heterocycle . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization .Chemical Reactions Analysis
The pyrrolidine ring in the compound can undergo various chemical reactions. For instance, it can be functionalized or used in ring construction . Boronic acids, like the one in this compound, are known for their ability to form C–C and C–heteroatom bonds .Physical And Chemical Properties Analysis
The compound has a molecular formula of C9H18BClN2O3 and a molecular weight of 248.51 . More detailed physical and chemical properties are not available in the retrieved sources.Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for compound '[(2R)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidin-2-yl]boronic acid hydrochloride' involves the reaction of pyrrolidine-2-carboxylic acid with pyrrolidine-2-carbonyl chloride to form N-(pyrrolidine-2-carbonyl)pyrrolidine-2-carboxamide. This intermediate is then reacted with boronic acid to form the final product.", "Starting Materials": [ "Pyrrolidine-2-carboxylic acid", "Pyrrolidine-2-carbonyl chloride", "Boronic acid" ], "Reaction": [ "Step 1: Pyrrolidine-2-carboxylic acid is reacted with pyrrolidine-2-carbonyl chloride in the presence of a base such as triethylamine to form N-(pyrrolidine-2-carbonyl)pyrrolidine-2-carboxamide.", "Step 2: N-(pyrrolidine-2-carbonyl)pyrrolidine-2-carboxamide is then reacted with boronic acid in the presence of a palladium catalyst and a base such as potassium carbonate to form the final product, '[(2R)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidin-2-yl]boronic acid hydrochloride'." ] } | |
CAS RN |
160190-25-0 |
Product Name |
[(2R)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidin-2-yl]boronic acid hydrochloride |
Molecular Formula |
C9H18BClN2O3 |
Molecular Weight |
248.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
